Cas no 1805179-39-8 (2-(2-Bromo-4-fluoropyridin-3-yl)acetic acid)

• Product Name: 2-(2-Bromo-4-fluoropyridin-3-yl)acetic acid
• CAS No: 1805179-39-8
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4900906
• Update Time: 2025-05-26

2-(2-Bromo-4-fluoropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoropyridine-3-acetic acid
• 2-(2-Bromo-4-fluoropyridin-3-yl)acetic acid

• Inchi： 1S/C7H5BrFNO2/c8-7-4(3-6(11)12)5(9)1-2-10-7/h1-2H,3H2,(H,11,12)
• InChI Key： XDTKUOQVUFODRK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(2-Bromo-4-fluoropyridin-3-yl)acetic acid

2-(2-Bromo-4-fluoropyridin-3-yl)acetic Acid: A Comprehensive Overview

2-(2-Bromo-4-fluoropyridin-3-yl)acetic acid (CAS No. 1805179-39-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. The molecule consists of a pyridine ring substituted with bromine and fluorine atoms, along with an acetic acid group attached at the 3-position of the pyridine ring.

The pyridine ring in 2-(2-bromo-4-fluoropyridin-3-yl)acetic acid is a key structural element that contributes to its chemical reactivity and biological activity. Pyridine derivatives are known for their versatility in organic synthesis, often serving as intermediates in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The substitution pattern of bromine and fluorine atoms on the pyridine ring further enhances the compound's electronic properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. The presence of bromine and fluorine atoms introduces electron-withdrawing effects, which can modulate the compound's interaction with biological targets such as enzymes and receptors. For instance, brominated pyridines have been explored as inhibitors of kinase enzymes, which are critical targets in cancer therapy. Similarly, the fluorinated pyridine moiety can improve the lipophilicity and bioavailability of drug candidates, making them more effective in vivo.

The acetic acid group attached to the pyridine ring adds another layer of functionality to this compound. Acetic acid derivatives are commonly used in organic synthesis due to their ability to participate in esterification, amidation, and other nucleophilic substitution reactions. In the case of 2-(2-bromo-4-fluoropyridin-3-yl)acetic acid, this group can serve as a reactive site for further functionalization, enabling the creation of more complex molecules with tailored properties.

From a synthetic perspective, 2-(2-bromo-4-fluoropyridin-3-yl)acetic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired scale of production. For example, one approach involves the bromination of a fluoropyridine derivative followed by acetylation to introduce the acetic acid group.

Recent advancements in catalytic methods have further expanded the scope of synthesizing such compounds. The use of transition metal catalysts, such as palladium complexes, has enabled efficient cross-coupling reactions that allow for precise control over the substitution pattern on the pyridine ring. These methods not only enhance yield but also improve the overall sustainability of chemical processes.

In terms of applications, 2-(2-bromo-4-fluoropyridin-3-yl)acetic acid holds promise in several areas. In drug discovery, it can serve as a lead compound for developing novel therapeutics targeting various diseases, including cancer and inflammatory disorders. Its ability to modulate enzyme activity makes it a valuable tool for studying cellular pathways and designing selective inhibitors.

Beyond pharmacology, this compound has potential applications in materials science. For instance, its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The bromine and fluorine substituents can influence the charge transport properties of materials derived from this compound, offering opportunities for designing high-performance electronic devices.

Recent research has also explored the use of halogenated pyridines in agrochemicals. These compounds have shown potential as herbicides or fungicides due to their ability to disrupt specific biochemical pathways in plants or pathogens. The development of such compounds requires careful optimization to ensure efficacy while minimizing environmental impact.

In conclusion, 2-(2-bromo-4-fluoropyridin-3-yl)acetic acid (CAS No. 1805179-39-8) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive target for further research and development. As new synthetic methods emerge and our understanding of its biological activity deepens, this compound is poised to play an increasingly important role in advancing science and technology.